Cas no 535-32-0 (D-Ethionine)

• Product Name: D-Ethionine
• CAS No: 535-32-0
• Molecular Formula: C₆H₁₃NO₂S
• Molecular Weight: 163.23792
• CID: 369904
• PubChem ID: 92124

D-Ethionine Properties

Names and Identifiers

• D-Ethionine
• (R)-2-Amino-4-(ethylthio)butanoic acid
• D-Homocysteine,S-ethyl-
• D-2-Amino-4-(ethylthio)butyric acid
• NSC 97927
• HSDB 3570
• CHEBI:68663
• D-Homocysteine, S-ethyl-
• BRN 1722527
• AKOS015898543
• (-)-ethionine
• Ethionine, D-
• EN300-1299584
• (-)-S-ethyl-D-homocysteine
• EINECS 208-612-1
• Q27137090
• D-S-ethylhomocysteine
• SCHEMBL7073863
• Butyric acid, 2-amino-4-(ethylthio)-, D-
• DHomocysteine, Sethyl
• (D)-ETHIONINE
• D-Ethionone
• D-2-amino-4-(ethylthio)butanoic acid
• (R)-2-Amino-4-(ethylthio)butanoicacid
• G70701
• NSC-97927
• D-Homocysteine, S-ethyl-; Butyric acid, 2-amino-4-(ethylthio)-, D- (8CI); S-Ethyl-D-homocysteine; D-Ethionine; NSC 97927
• D-Ethionine, 98%
• (2R)-2-amino-4-ethylsulfanylbutanoic acid
• 91GB0NN2T6
• 535-32-0
• s-ethyl-d-homocysteine
• Butyric acid, 2amino4(ethylthio), D
• 4-04-00-03194 (Beilstein Handbook Reference)
• (2R)-2-amino-4-(ethylsulfanyl)butanoic acid
• D2Amino4(ethylthio)butyric acid
• DEthionine
• UNII-91GB0NN2T6

• MDL： MFCD00063101
• InChIKey： GGLZPLKKBSSKCX-RXMQYKEDSA-N
• Inchi： InChI=1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
• SMILES： CCSCC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 163.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 163.067
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 1.24180
• PSA: 88.62000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: No date available
• Melting Point: 278 °C (dec.) (lit.)
• Vapor Pressure: No date available
• Flash Point: No date available
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]22/D −21°, c = 1 in 1 M HCl
• Density: 1.085 (estimate)

D-Ethionine Security Information

• Symbol:
• RTECS：ES6825100
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

D-Ethionine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%